4-(4-Chlorophenyl)-2-oxazolemethanol

• CAS No.: 109544-15-2
• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• IUPAC Name: [4-(4-chlorophenyl)-1,3-oxazol-2-yl]methanol
• InChI: InChI=1S/C10H8ClNO2/c11-8-3-1-7(2-4-8)9-6-14-10(5-13)12-9/h1-4,6,13H,5H2
• InChI Key: LRBAUESIMPEDQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=COC(=N2)CO)Cl

Description

4-(4-Chlorophenyl)-2-oxazolemethanol is a useful research compound. Its molecular formula is C10H8ClNO2 and its molecular weight is 209.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

181 ml of a 1M solution of boron trichloride in dichloromethane was added dropwise to a stirred solution of 21.5 g (90.5 mmol) of 4-(4-chlorophenyl)-2-ethoxymethyl-oxazole in 100 ml of dichloromethane. The temperature of the mixture was held below 10° C. during the addition by cooling with ice. After completion of the addition the mixture was stirred at room temperature for 2 hours and then poured on to 500 ml of ice/water. The dichloromethane phase was separated and the aqueous phase was extracted with 100 ml of dichloromethane. The combined dichloromethane extracts were washed with saturated sodium hydrogen carbonate solution, dried over sodium sulphate, filtered and evaporated. Recrystallization of the residue from toluene yielded 15.7 g (83%) of 4-(4-chlorophenyl)-2-oxazolemethanol of melting point 68°-71.5° C.